Cas no 104750-61-0 (Ethyl 3-(o-tolyl)propanoate)
Ethyl 3-(o-tolyl)propanoate structure
Product Name:Ethyl 3-(o-tolyl)propanoate
CAS No:104750-61-0
MF:C12H16O2
MW:192.254243850708
CID:126403
PubChem ID:13516004
Update Time:2024-11-03
Ethyl 3-(o-tolyl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 3-(o-tolyl)propanoate
- 3-O-TOLYL-PROPIONIC ACID ETHYL ESTER
- Benzenepropanoic acid,2-methyl-, ethyl ester
- 3-(o-tolyl)-propionic acid ethyl ester
- 3-o-Tolyl-propionsaeure-aethylester
- AGN-PC-00MVMD
- AK113885
- ethyl (o-tolyl)propanoate
- KB-252853
- o-Methylhydrocinnamatethylester
- ETHYL 3-(2-METHYLPHENYL)PROPANOATE
- DTXSID10542744
- 104750-61-0
- n-(2-chloroethyl)-n-(3,4-dichlorophenyl)urea
- E83944
- SCHEMBL13948404
- AKOS011650817
- MFCD07772954
- Ethyl3-(o-tolyl)propanoate
- Benzenepropanoic acid, 2-Methyl-, ethyl ester
-
- Inchi： 1S/C12H16O2/c1-3-14-12(13)9-8-11-7-5-4-6-10(11)2/h4-7H,3,8-9H2,1-2H3
- InChI Key： UPWUNVDPYBAGNH-UHFFFAOYSA-N
- SMILES： O(CC)C(CCC1C=CC=CC=1C)=O
Computed Properties
- Exact Mass: 192.11508
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 177
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- Density: 1.003
- Boiling Point: 268.9°C at 760 mmHg
- Flash Point: 109.1°C
- Refractive Index: 1.499
- PSA: 26.3
- LogP: 2.49070
Ethyl 3-(o-tolyl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010004010-250mg |
Ethyl 3-(2'-methylphenyl)propionate |
104750-61-0 | 97% | 250mg |
$504.00 | 2023-09-04 | |
| Alichem | A010004010-500mg |
Ethyl 3-(2'-methylphenyl)propionate |
104750-61-0 | 97% | 500mg |
$823.15 | 2023-09-04 | |
| Alichem | A010004010-1g |
Ethyl 3-(2'-methylphenyl)propionate |
104750-61-0 | 97% | 1g |
$1549.60 | 2023-09-04 | |
| eNovation Chemicals LLC | Y1237238-1g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 1g |
$170 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1237238-5g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 5g |
$440 | 2024-06-07 | |
| eNovation Chemicals LLC | Y1237238-25g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 25g |
$1500 | 2024-06-07 | |
| 1PlusChem | 1P008XY2-1g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 1g |
$120.00 | 2023-12-26 | |
| 1PlusChem | 1P008XY2-5g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 5g |
$417.00 | 2023-12-26 | |
| 1PlusChem | 1P008XY2-25g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 25g |
$1504.00 | 2023-12-26 | |
| Aaron | AR008Y6E-1g |
3-O-TOLYL-PROPIONIC ACID ETHYL ESTER |
104750-61-0 | 97% | 1g |
$140.00 | 2025-02-13 |
Ethyl 3-(o-tolyl)propanoate Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Vanessa dos Santos Pereira Montera,Camila Aparecida Borges Food Funct., 2021,12, 7699-7708
-
Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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